Acetoacetamide
Overview
Description
Mechanism of Action
Target of Action
It’s structurally similar compound, acetamide, is known to interact with the aliphatic amidase expression-regulating protein in pseudomonas aeruginosa . This protein plays a role in the regulation of amidase expression, which is involved in the breakdown of amides.
Mode of Action
Based on its structural similarity to acetamide, it may interact with amidase expression-regulating proteins, potentially influencing the breakdown of amides .
Biochemical Pathways
It’s worth noting that acetoacetamide is a monocarboxylic acid amide of acetoacetic acid , suggesting it may be involved in metabolic pathways related to these compounds.
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .
Result of Action
It is known to be a deterioration product of a sweetener known as acesulfame potassium .
Preparation Methods
Synthetic Routes and Reaction Conditions: Acetoacetamide can be synthesized through various methods. One efficient green protocol involves the reaction of amine derivatives with 2,2,6-trimethyl-4H-1,3-dioxin-4-one in an aqueous medium . This method can be performed using both conventional and microwave heating . Another method involves the continuous preparation of an aqueous solution of this compound by feeding diketene and aqueous ammonia to a reaction zone .
Industrial Production Methods: In industrial settings, this compound is often produced as a byproduct during the synthesis of acesulfame potassium . The process involves the amination of sulfamic acid followed by acylation with diketene in the presence of a solid heteropolyacid catalyst .
Chemical Reactions Analysis
Types of Reactions: Acetoacetamide undergoes various chemical reactions, including:
Oxidation: this compound can be oxidized to form acetoacetic acid.
Reduction: It can be reduced to form 3-hydroxybutanamide.
Substitution: this compound can undergo substitution reactions with diazonium salts to form thiophene derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride are used.
Substitution: Reactions with diazonium salts are typically carried out in the presence of a base like triethylamine.
Major Products:
Oxidation: Acetoacetic acid.
Reduction: 3-Hydroxybutanamide.
Substitution: Thiophene derivatives.
Scientific Research Applications
Acetoacetamide has a wide range of applications in scientific research:
Chemistry: It is used as a key synthon for synthesizing novel heterocyclic compounds, including thiophene derivatives.
Medicine: It is employed in the synthesis of various pharmaceutical intermediates.
Industry: this compound is used in the production of acesulfame potassium, a widely used artificial sweetener.
Comparison with Similar Compounds
Acetamide: A simpler amide with the formula C2H5NO.
Acetohexamide: A sulfonylurea hypoglycemic agent used in the management of diabetes mellitus type 2.
Comparison:
Acetoacetamide vs. Acetamide: this compound has an additional carbonyl group, making it more reactive in certain chemical reactions compared to acetamide.
This compound vs. Acetohexamide: While this compound is primarily used in chemical synthesis and industrial applications, acetohexamide is used as a pharmaceutical agent.
This compound’s unique structure and reactivity make it a valuable compound in various fields of research and industry.
Properties
IUPAC Name |
3-oxobutanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO2/c1-3(6)2-4(5)7/h2H2,1H3,(H2,5,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCPWJFKTWGFEHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1040164 |
Source
|
| Record name | 3-Oxobutanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1040164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Pellets or Large Crystals |
Source
|
| Record name | Butanamide, 3-oxo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS No. |
5977-14-0 |
Source
|
| Record name | Acetoacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5977-14-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetoacetamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005977140 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Butanamide, 3-oxo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Oxobutanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1040164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Acetoacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.250 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ACETOACETAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6O9U7CFY0T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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